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Compound of Interest

Compound Name: PSI-6206-13C,d3

Cat. No.: B8069274 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Procedural

Guide for the Proper Disposal of PSI-6206-13C,d3, Ensuring Laboratory Safety and Regulatory

Compliance.

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed procedures for the safe disposal of

PSI-6206-13C,d3, a deuterated and carbon-13 labeled analogue of the hepatitis C virus (HCV)

NS5B polymerase inhibitor, PSI-6206. Adherence to these guidelines is essential to mitigate

risks and ensure compliance with safety regulations.

Understanding the Compound: Safety and Hazard
Profile
PSI-6206-13C,d3 is a stable isotope-labeled compound. Stable isotopes are not radioactive

and therefore do not require special handling for radiation.[1][2] However, the chemical

properties and associated hazards of the parent compound, PSI-6206, must be considered.

Based on the Safety Data Sheet (SDS) for PSI-6206, the compound presents the following

hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]
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Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.

These hazards necessitate careful handling and the use of appropriate personal protective

equipment (PPE) during all stages of use and disposal.

Quantitative Hazard and Precautionary Data
Hazard Statement GHS Classification

Precautionary Statement
(Prevention)

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product.

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure (Category 3)

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of PSI-6206-13C,d3.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times, including safety goggles with side shields, a lab coat, and

chemical-resistant gloves.
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2. Waste Segregation and Collection:

Solid Waste:

Collect unused PSI-6206-13C,d3 powder and any materials contaminated with the solid

(e.g., weighing paper, contaminated gloves) in a designated, labeled, and sealed

hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

If PSI-6206-13C,d3 is in a solution, collect the solution and any rinsates in a designated,

sealed, and clearly labeled hazardous waste container.

The container must be compatible with the solvent used.

Do not mix with incompatible waste streams.

3. Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "PSI-
6206-13C,d3".

Include the approximate concentration and quantity of the waste.

Note any solvents present in liquid waste.

4. Storage of Chemical Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Keep waste containers closed except when adding waste.

5. Disposal Procedure:
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Do not dispose of PSI-6206-13C,d3 down the drain or in regular trash.

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all institutional and local regulations for hazardous waste disposal.

6. Spill Management:

In the event of a spill, evacuate the area if necessary.

Wear appropriate PPE before attempting to clean the spill.

For small spills of solid material, carefully sweep or vacuum the material into a hazardous

waste container. Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed hazardous waste container.

Decontaminate the spill area with an appropriate solvent.

Dispose of all cleanup materials as hazardous waste.

Experimental Workflow for Disposal
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Caption: Disposal Workflow for PSI-6206-13C,d3.
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This guide provides a comprehensive framework for the safe and compliant disposal of PSI-
6206-13C,d3. Always consult your institution's specific safety protocols and your local

regulations to ensure full compliance. By prioritizing safety and proper chemical handling,

researchers can contribute to a secure and environmentally responsible laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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